Cas no 66232-39-1 (2-Methyl-6-methylamino-benzoic acid)

• Product Name: 2-Methyl-6-methylamino-benzoic acid
• CAS No: 66232-39-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 3391049
• PubChem ID: 85940141
• Update Time: 2025-10-29

2-Methyl-6-methylamino-benzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-METHYL-6-(METHYLAMINO)-
• 2-Methyl-6-methylamino-benzoic acid
• G11346
• 2-methyl-6-(methylamino)benzoic acid
• DTXSID701289149
• SCHEMBL16318050
• 66232-39-1

• Inchi： 1S/C9H11NO2/c1-6-4-3-5-7(10-2)8(6)9(11)12/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： LXBJMHFADIEJOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(NC)C=CC=C1C

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Methyl-6-methylamino-benzoic acid

Exploring the Properties and Applications of 2-Methyl-6-methylamino-benzoic acid (CAS No. 66232-39-1)

In the realm of organic chemistry, 2-Methyl-6-methylamino-benzoic acid (CAS No. 66232-39-1) stands out as a versatile compound with a wide range of applications. This benzoic acid derivative, characterized by its methyl and methylamino substituents, has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of 2-Methyl-6-methylamino-benzoic acid are particularly noteworthy. With a molecular formula of C9H11NO2, this compound exhibits moderate solubility in polar organic solvents while being less soluble in water. Researchers often explore its acid-base properties and reactivity patterns, which are crucial for its applications in medicinal chemistry. The presence of both carboxylic acid and amino functional groups allows for diverse chemical transformations, making it a valuable building block in organic synthesis.

Recent trends in pharmaceutical research have highlighted the importance of benzoic acid derivatives like 2-Methyl-6-methylamino-benzoic acid. Many scientists are investigating its potential as a pharmacophore in drug design, particularly for developing new anti-inflammatory agents and central nervous system modulators. The compound's structural similarity to known bioactive molecules makes it an attractive candidate for structure-activity relationship studies.

In the agrochemical sector, 2-Methyl-6-methylamino-benzoic acid has shown promise as an intermediate for crop protection agents. Its derivatives are being studied for their potential plant growth regulation properties and pest control applications. The compound's stability under various environmental conditions makes it particularly suitable for formulation development in this field.

The synthesis of 2-Methyl-6-methylamino-benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern green chemistry approaches are being applied to optimize its production, with researchers focusing on atom economy and reduced waste generation. These developments align with current industry demands for more sustainable chemical processes.

Analytical characterization of 2-Methyl-6-methylamino-benzoic acid employs various techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is critical for research and industrial applications. Quality control protocols for this compound have become increasingly sophisticated to meet the stringent requirements of pharmaceutical applications.

Market demand for 2-Methyl-6-methylamino-benzoic acid has shown steady growth, particularly from the pharmaceutical intermediates sector. Manufacturers are responding to this demand by scaling up production while maintaining high purity standards. The compound's global supply chain has become more robust, with multiple suppliers offering technical and research-grade material to meet diverse customer needs.

Recent scientific publications have explored novel applications of 2-Methyl-6-methylamino-benzoic acid derivatives in material science. Some studies investigate its potential as a building block for functional polymers with specific optical or electronic properties. This expansion into new application areas demonstrates the compound's versatility beyond its traditional uses.

Safety considerations for handling 2-Methyl-6-methylamino-benzoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. Material safety data sheets provide comprehensive guidance for its safe storage and handling.

The future outlook for 2-Methyl-6-methylamino-benzoic acid appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound is likely to find even broader utility across multiple scientific disciplines. Its role as a key intermediate in value-added chemical production continues to drive interest from both academic and industrial researchers.

Environmental considerations regarding 2-Methyl-6-methylamino-benzoic acid have led to increased focus on its biodegradation pathways and ecotoxicological profile. Recent studies aim to understand its environmental fate, contributing to the development of more sustainable usage practices. These efforts align with global initiatives for greener chemical production and application.

For researchers seeking high-quality 2-Methyl-6-methylamino-benzoic acid, several reputable suppliers offer the compound in various quantities and purity grades. The selection of appropriate material depends on the intended application, with pharmaceutical-grade material requiring more stringent specifications than technical-grade product. Proper storage conditions, typically in cool, dry environments, help maintain the compound's stability over time.

In conclusion, 2-Methyl-6-methylamino-benzoic acid (CAS No. 66232-39-1) represents an important chemical entity with diverse applications across multiple industries. Its unique structural features and chemical properties continue to inspire innovative research and development efforts. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in pharmaceuticals, agrochemicals, and material science.